Cas no 2228678-56-4 (4-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid)

4-(3-{(tert-Butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid is a specialized intermediate used in organic synthesis and pharmaceutical research. Its structure features a tert-butoxycarbonyl (Boc) protected amine group and a carboxyl functionality, making it valuable for peptide coupling and protecting group strategies. The oxane ring enhances stability, while the methylphenyl moiety contributes to controlled reactivity. This compound is particularly useful in medicinal chemistry for constructing complex molecules due to its balanced steric and electronic properties. High purity and well-defined reactivity ensure consistent performance in multi-step syntheses. Its versatility makes it suitable for applications in drug discovery and fine chemical development.
4-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid structure
2228678-56-4 structure
Product Name:4-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid
CAS No:2228678-56-4
MF:C18H25NO5
MW:335.394805669785
CID:5762235
PubChem ID:165638807
Update Time:2025-06-14

4-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2228678-56-4
    • 4-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)oxane-4-carboxylic acid
    • EN300-1878430
    • 4-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid
    • Inchi: 1S/C18H25NO5/c1-12-5-6-13(18(15(20)21)7-9-23-10-8-18)11-14(12)19-16(22)24-17(2,3)4/h5-6,11H,7-10H2,1-4H3,(H,19,22)(H,20,21)
    • InChI Key: PPAWNMOYDXACEI-UHFFFAOYSA-N
    • SMILES: O1CCC(C(=O)O)(C2C=CC(C)=C(C=2)NC(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 335.17327290g/mol
  • Monoisotopic Mass: 335.17327290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 84.9Ų

4-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1878430-0.05g
4-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)oxane-4-carboxylic acid
2228678-56-4
0.05g
$827.0 2023-09-18
Enamine
EN300-1878430-0.1g
4-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)oxane-4-carboxylic acid
2228678-56-4
0.1g
$867.0 2023-09-18
Enamine
EN300-1878430-0.25g
4-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)oxane-4-carboxylic acid
2228678-56-4
0.25g
$906.0 2023-09-18
Enamine
EN300-1878430-0.5g
4-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)oxane-4-carboxylic acid
2228678-56-4
0.5g
$946.0 2023-09-18
Enamine
EN300-1878430-1.0g
4-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)oxane-4-carboxylic acid
2228678-56-4
1g
$986.0 2023-06-02
Enamine
EN300-1878430-2.5g
4-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)oxane-4-carboxylic acid
2228678-56-4
2.5g
$1931.0 2023-09-18
Enamine
EN300-1878430-5.0g
4-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)oxane-4-carboxylic acid
2228678-56-4
5g
$2858.0 2023-06-02
Enamine
EN300-1878430-10.0g
4-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)oxane-4-carboxylic acid
2228678-56-4
10g
$4236.0 2023-06-02
Enamine
EN300-1878430-1g
4-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)oxane-4-carboxylic acid
2228678-56-4
1g
$986.0 2023-09-18
Enamine
EN300-1878430-5g
4-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)oxane-4-carboxylic acid
2228678-56-4
5g
$2858.0 2023-09-18

Additional information on 4-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid

Research Briefing on 4-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid (CAS: 2228678-56-4)

In recent years, the compound 4-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid (CAS: 2228678-56-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The tert-butoxycarbonyl (Boc) protecting group and the oxane ring system contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have focused on the synthesis and functionalization of this compound to enhance its utility in medicinal chemistry. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its molecular structure and confirm its purity. These efforts are critical for ensuring the reproducibility and scalability of synthetic protocols, which are essential for industrial applications.

One of the key areas of investigation has been the role of 4-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid as a building block for the development of novel therapeutic agents. Its structural motifs are particularly relevant in the design of protease inhibitors and modulators of protein-protein interactions. Preliminary in vitro studies have demonstrated its potential to bind selectively to specific biological targets, suggesting promising avenues for further research.

Furthermore, the compound's pharmacokinetic properties, including solubility, permeability, and metabolic stability, have been evaluated to assess its suitability as a drug candidate. Computational modeling and in vivo studies have provided insights into its bioavailability and toxicity profile, which are crucial for advancing it through the drug development pipeline.

In conclusion, 4-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)oxane-4-carboxylic acid represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Ongoing studies aim to optimize its synthetic routes, explore its biological activities, and develop derivatives with enhanced therapeutic potential. The continued investigation of this compound is expected to contribute significantly to the discovery of new drugs and the advancement of biomedical science.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd